Cas no 1805622-41-6 (Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805622-41-6
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4890974
• Update Time: 2025-06-26

Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H8F5NO3/c1-19-5(17)2-4-3-16-8(10(13,14)15)6(7(4)18)9(11)12/h3,9H,2H2,1H3,(H,16,18)
• InChI Key： DNYCFXXAMRRCRQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1C(F)(F)F)CC(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetate

Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805622-41-6): A Comprehensive Overview

Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1805622-41-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple fluorinated substituents, specifically difluoromethyl and trifluoromethyl groups, enhances its chemical reactivity and stability, making it a valuable scaffold for drug discovery and development.

The structural features of Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetate contribute to its unique pharmacokinetic properties. The hydroxy group at the 4-position introduces a polar moiety, which can influence solubility and metabolic pathways, while the fluorinated groups at the 3- and 2-positions enhance lipophilicity and binding affinity to biological targets. These characteristics make the compound an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate drug efficacy and bioavailability. The incorporation of fluorine atoms into molecular structures has been shown to improve metabolic stability, reduce degradation rates, and enhance binding interactions with enzymes and receptors. Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetate exemplifies these benefits, as its fluorinated substituents are expected to contribute to its pharmacological profile.

The compound's potential applications span across various therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, studies have demonstrated that pyridine derivatives with similar structural motifs can exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and survival. The difluoromethyl and trifluoromethyl groups in Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetate may play a crucial role in enhancing its interaction with target proteins, thereby improving therapeutic outcomes.

group at the 4-position of the pyridine ring can serve as a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities. This flexibility makes Methyl 3-()-4-(em hydroxy )-2-(em trifluoromethyl )pyridine-5-acetate a versatile building block for medicinal chemists seeking to develop innovative drug candidates. )-4-(em hydroxy )-2-(em trifluoromethyl )pyridine-5-acetate for potential biological activity. These tools enable researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters with high accuracy, thereby accelerating the drug discovery process. By leveraging these technologies, scientists can optimize the structure of Methyl 3-()-4-(em hydroxy )-2-(em trifluoromethyl )pyridine-5-acetate to maximize its therapeutic potential. difluoromethyl)-4hydroxy-2. The